Cas no 55114-43-7 ( )

• Product Name: &nbsp
• CAS No: 55114-43-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 943376
• PubChem ID: 324190
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9-ethoxy-3,4,5,6,7,8-hexahydro-2H-azonine
• 2-ethoxy-3,4,5,6,7,8-hexahydro-2H-azonine
• 2-ethoxy-4,5,6,7,8,9-hexahydro-3H-azonine
• 9-Ethoxy-3,4,5,6,7,8-hexahydro-2H-azonin
• AC1L8A3N
• CTK1H0488
• NSC288542
• (1E)-9-Ethoxy-3,4,5,6,7,8-hexahydro-2H-azonine
• 55114-43-7
• DTXSID60314791
• NSC-288542
•  

• Inchi： 1S/C10H19NO/c1-2-12-10-8-6-4-3-5-7-9-11-10/h2-9H2,1H3/b11-10+
• InChI Key： NFCWIFNCTDHOLL-ZHACJKMWSA-N
• SMILES： O(CC)C1CCCCCCCN=1 |t:11|

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59
• LogP: 2.21120